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Compound of Interest

Compound Name: LP-20 hydrochloride

Cat. No.: B122733 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of LP-20 hydrochloride, a notable ligand for the

serotonin 7 (5-HT7) receptor. It is designed to be a comprehensive resource, detailing the

compound's mechanism of action, chemical properties, and its application in neuroscience

research, supported by experimental data and protocols.

Introduction
LP-20 hydrochloride is a synthetic compound recognized for its high-affinity interaction with

the 5-HT7 receptor.[1][2] The 5-HT7 receptor, a G-protein coupled receptor (GPCR), is

predominantly expressed in key regions of the central nervous system (CNS), including the

thalamus, hypothalamus, hippocampus, and cortex.[3][4] Its involvement in critical neurological

processes such as learning, memory, mood regulation, and circadian rhythms has made it a

significant target for drug discovery in the context of psychiatric and neurological disorders.[3]

LP-20 serves as a valuable pharmacological tool for elucidating the physiological and

pathological roles of this receptor.

Chemical and Physical Properties
A summary of the key chemical and physical properties of LP-20 hydrochloride is presented

in Table 1. This information is essential for its proper handling, storage, and use in experimental

settings.
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Table 1: Chemical and Physical Properties of LP-20 Hydrochloride

Property Value Source(s)

IUPAC Name
1-(4'-Methoxy[1,1-biphenyl]-2-

yl)piperazine hydrochloride

CAS Number 1386928-34-2

Molecular Formula C17H20N2O.HCl

Molecular Weight 304.81 g/mol

Purity ≥98% (HPLC)

Solubility
Soluble to 50 mM in water and

to 100 mM in DMSO

Storage Desiccate at room temperature

Mechanism of Action and Pharmacology
LP-20 is a potent ligand of the 5-HT7 receptor, demonstrating high affinity in radioligand binding

assays. Notably, it has been reported to exhibit both agonist and antagonist activity, suggesting

a complex pharmacological profile that may be dependent on the specific cellular context and

experimental conditions. Its selectivity for the 5-HT7 receptor over other serotonergic and

adrenergic receptors makes it a precise tool for targeted studies.

Table 2: Receptor Binding Affinity of LP-20 Hydrochloride

Receptor Target Ki (nM) Source(s)

5-HT7 Receptor 2.6

α1 Adrenergic Receptor 156

5-HT1A Receptor 476

5-HT7 Receptor Signaling Pathways
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Activation of the 5-HT7 receptor by an agonist initiates a cascade of intracellular signaling

events. The primary pathway involves its coupling to a stimulatory G-protein (Gαs), which in

turn activates adenylyl cyclase (AC). This leads to an increase in the intracellular concentration

of the second messenger cyclic adenosine monophosphate (cAMP), which subsequently

activates Protein Kinase A (PKA) and other downstream effectors like ERK (extracellular signal-

regulated kinase). Additionally, the 5-HT7 receptor can couple to the Gα12-protein, activating

small GTPases of the Rho family, which are involved in regulating cell morphology and neurite

outgrowth.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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